Cas no 74039-83-1 (Zinc,diiodobis[tris(4-methoxyphenyl)phosphine oxide]-, (T-4)- (9CI))

Zinc,diiodobis[tris(4-methoxyphenyl)phosphine oxide]-, (T-4)- (9CI) structure
74039-83-1 structure
Product Name:Zinc,diiodobis[tris(4-methoxyphenyl)phosphine oxide]-, (T-4)- (9CI)
CAS No:74039-83-1
MF:C42H42I2O8P2Zn
MW:1055.94355535507
CID:573163
PubChem ID:3057505
Update Time:2025-04-19

Zinc,diiodobis[tris(4-methoxyphenyl)phosphine oxide]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Zinc,diiodobis[tris(4-methoxyphenyl)phosphine oxide]-, (T-4)- (9CI)
    • 1-bis(4-methoxyphenyl)phosphoryl-4-methoxy-benzene, zinc(+2) cation, d iiodide
    • zinc,1-bis(4-methoxyphenyl)phosphoryl-4-methoxybenzene,diiodide
    • DTXSID30995455
    • 74039-83-1
    • Zinc iodide--tris(4-methoxyphenyl)(oxo)-lambda~5~-phosphane (1/2/2)
    • Inchi: 1S/2C21H21O4P.2HI.Zn/c2*1-23-16-4-10-19(11-5-16)26(22,20-12-6-17(24-2)7-13-20)21-14-8-18(25-3)9-15-21;;;/h2*4-15H,1-3H3;2*1H;/q;;;;+2/p-2
    • InChI Key: VFUPILVUDOCECG-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[Zn+2].P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O.P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 1053.97358g/mol
  • Monoisotopic Mass: 1053.97358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 12
  • Complexity: 392
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • Boiling Point: 549.4°C at 760 mmHg
  • Flash Point: 299°C
  • PSA: 109.14000
  • LogP: 0.70910
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